Cas no 353743-98-3 (2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-)
353743-98-3 structure
Product Name:2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
CAS No:353743-98-3
MF:C22H32O2
MW:328.488286972046
CID:1470034
Update Time:2024-08-24
2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
- 2,4,6,8-Nonatetraenoic acid, 7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)-
- Sparfloxacin Impurity 4
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- Inchi: 1S/C22H32O2/c1-6-9-19(16-21(23)24)12-7-10-17(2)13-14-20-18(3)11-8-15-22(20,4)5/h7,10,12-14,16H,6,8-9,11,15H2,1-5H3,(H,23,24)/b12-7+,14-13+,17-10-,19-16+
- InChI Key: VUECKWKGNKFQRA-LGRCTREYSA-N
- SMILES: C(O)(=O)/C=C(\CCC)/C=C/C=C(/C)\C=C\C1C(C)(C)CCCC=1C
Computed Properties
- Exact Mass: 328.24036
Experimental Properties
- Density: 0.994±0.06 g/cm3(Predicted)
- Melting Point: 139-141 °C(Solv: ethyl acetate (141-78-6); hexane (110-54-3))
- Boiling Point: 486.7±14.0 °C(Predicted)
- PSA: 37.3
- pka: 4.73±0.33(Predicted)
2,4,6,8-Nonatetraenoic acid,7-methyl-3-propyl-9-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6Z,8E)- Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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